2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-[[2-(3-methylphenyl)-1,3-thiazol-4-yl]methylsulfanyl]-1,3,4-thiadiazole
• InChI: InChI=1S/C14H13N3S3/c1-9-4-3-5-11(6-9)13-15-12(7-18-13)8-19-14-17-16-10(2)20-14/h3-7H,8H2,1-2H3
• InChI Key: QIJUWMFJYZNLIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=CS2)CSC3=NN=C(S3)C
• Molecular Formula: C14H13N3S3
• Molecular Weight: 319.5 g/mol

Description

2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole has shown promising applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been investigated for its potential use as a fluorescent probe for detecting metal ions. Furthermore, it has been studied for its potential use as an insecticide and herbicide.

Mechanism of Action

The mechanism of action of 2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole is not fully understood. However, studies have shown that it may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways. It may also exert its anti-bacterial effects by disrupting the bacterial cell membrane or inhibiting bacterial enzymes.
Biochemical and Physiological Effects:
Studies have shown that this compound may have several biochemical and physiological effects. It has been shown to reduce inflammation and inhibit the growth of cancer cells in vitro. Furthermore, it has been shown to have antibacterial activity against several bacterial strains. However, more studies are needed to determine the full extent of its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. Furthermore, it has shown promising results in several scientific research applications. However, limitations include its potential toxicity and the need for further studies to determine its full range of biochemical and physiological effects.

Future Directions

For research on 2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole include studying its potential use as an insecticide and herbicide. It may also be investigated for its potential use as a fluorescent probe for detecting metal ions. Furthermore, more studies are needed to determine its full range of biochemical and physiological effects and its potential applications in the treatment of various diseases.

Synthesis Methods

2-methyl-5-({[2-(3-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)-1,3,4-thiadiazole can be synthesized using different methods, including the reaction of 2-amino-5-methylthio-1,3,4-thiadiazole with 2-(3-methylphenyl)-4-chloromethylthiazole in the presence of a base. Another method involves the reaction of 2-amino-5-methylthio-1,3,4-thiadiazole with 2-(3-methylphenyl)-4-formylthiazole in the presence of a reducing agent. The synthesis method plays a crucial role in determining the purity and yield of the final product.